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Compound of Interest

Compound Name: tetrahydrofuran-2-carbaldehyde

Cat. No.: B1329454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

aldehydes with the molecular formula C5H8O2. The focus is on isomers that are relevant to

research and development, with a particular emphasis on glutaraldehyde due to its widespread

use as a cross-linking agent and biocide. This document details the physical characteristics of

these compounds, outlines the experimental protocols for their determination, and explores the

mechanistic pathways of their chemical reactivity.

Overview of C5H8O2 Aldehyde Isomers
The molecular formula C5H8O2 corresponds to a degree of unsaturation of two. In the context

of aldehydes, this can be achieved through various combinations of double bonds, rings, and

an additional oxygen-containing functional group. Several isomers are of scientific and

industrial importance, with glutaraldehyde being the most prominent. Other notable isomers

include unsaturated aldehydes and cyclic ether aldehydes.

Physical Properties of Selected C5H8O2 Aldehydes
The physical properties of C5H8O2 aldehydes are crucial for their handling, application, and

understanding their behavior in various systems. The following tables summarize the key

physical data for selected isomers.

Table 1: Physical Properties of Glutaraldehyde (Pentanedial)
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Property Value Reference

Molecular Weight 100.12 g/mol --INVALID-LINK--

Appearance Colorless, oily liquid [1][2]

Odor Pungent [2]

Boiling Point 187-189 °C (decomposes) --INVALID-LINK--

Melting Point -14 °C --INVALID-LINK--

Density 1.06 g/mL --INVALID-LINK--

Solubility in Water Miscible --INVALID-LINK--

Refractive Index 1.450 --INVALID-LINK--

Table 2: Physical Properties of Other C5H8O2 Aldehyde Isomers

Isomer
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL)
Refractive
Index

(Allyloxy)acetald

ehyde
100.12 Not available Not available Not available

3,4-dihydro-2H-

pyran-2-

carbaldehyde

112.13 (as

C6H8O2)
154-156 1.054 1.463

Note: Data for some isomers is limited in the public domain.

Experimental Protocols for Determining Physical
Properties
Accurate determination of physical properties is fundamental in chemical research. Below are

detailed methodologies for key experiments.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask.

Sample Preparation: Place a small volume of the aldehyde in the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle.

Measurement: The boiling point is the temperature at which the vapor and liquid are in

equilibrium, observed as a stable temperature on the thermometer as the liquid condenses

and is collected in the receiving flask.[3][4]

Methodology: Capillary Method (for small quantities)

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed in the liquid.

Heating: The fusion tube is attached to a thermometer and heated in a Thiele tube or an

aluminum block.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heat is then removed.

Measurement: The boiling point is the temperature at which the liquid just begins to enter the

capillary tube as it cools.[3][4]

Melting Point Determination
For compounds that are solid at or near room temperature, the melting point is a critical

indicator of purity.

Methodology: Capillary Tube Method
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Sample Preparation: A small amount of the finely powdered solid is packed into a capillary

tube, which is sealed at one end.[5][6]

Apparatus: The capillary tube is attached to a thermometer and placed in a melting point

apparatus (e.g., a Thiele tube filled with oil or a digital melting point device).[2]

Heating: The apparatus is heated slowly and steadily (approximately 1-2 °C per minute) near

the expected melting point.[2]

Measurement: The melting point range is recorded from the temperature at which the first

drop of liquid appears to the temperature at which the entire sample becomes a clear liquid.

[5] A narrow melting point range is indicative of a pure compound.

Density Measurement
Density is the mass per unit volume of a substance.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer: A clean, dry pycnometer (a flask of a specific volume) is

weighed accurately.[7][8]

Filling with Sample: The pycnometer is filled with the liquid aldehyde, ensuring no air bubbles

are present.

Measurement of Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtraction. The density is calculated by

dividing the mass of the liquid by the known volume of the pycnometer.[7] The measurement

should be performed at a constant temperature.[7]

Methodology: Hydrometer Method

Principle: This method is based on Archimedes' principle. A hydrometer, a calibrated

weighted glass float, is placed in the liquid.[8]

Measurement: The density is read directly from the scale on the hydrometer stem at the

point where the liquid surface meets it.[8] This method is less precise than the pycnometer
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method but is often quicker for routine measurements.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance.

Methodology: Abbé Refractometer

Calibration: The refractometer is first calibrated using a standard substance with a known

refractive index, such as distilled water.[9]

Sample Application: A few drops of the liquid aldehyde are placed on the prism of the

refractometer.[10]

Measurement: Light is passed through the sample, and the eyepiece is adjusted until the

boundary between the light and dark fields is sharp and centered on the crosshairs.[9]

Reading: The refractive index is read directly from the instrument's scale. The temperature

must be controlled and recorded as the refractive index is temperature-dependent.[10]

Signaling Pathways and Mechanisms of Action
Glutaraldehyde: Protein Cross-linking
Glutaraldehyde is a highly effective cross-linking agent due to the presence of two aldehyde

groups.[11] This property is the basis for its use as a fixative in electron microscopy and as a

sterilant. The primary mechanism involves the reaction of glutaraldehyde with the primary

amino groups of amino acid residues, particularly the ε-amino group of lysine, on the surface of

proteins.[12][13]

The reaction proceeds via the formation of Schiff bases.[14] However, the chemistry is

complex, as glutaraldehyde in aqueous solution exists as a mixture of the monomer, hydrates,

and aldol condensation products.[14][15] The reaction with proteins can lead to both

intramolecular and intermolecular cross-links, resulting in the stabilization of protein structure

and the formation of protein aggregates.[16]
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Figure 1: Simplified schematic of intermolecular protein cross-linking by glutaraldehyde.

Biological Activity of Unsaturated Aldehydes
Many C5H8O2 aldehyde isomers are α,β-unsaturated aldehydes. These compounds are

known for their high reactivity, which can lead to both therapeutic and toxicological effects.[17]

[18] Their biological activity often stems from their ability to act as Michael acceptors, reacting

with nucleophilic groups in biomolecules such as the sulfhydryl groups of cysteine residues in

proteins.[17] This reactivity is implicated in processes such as inflammation and oxidative

stress.[17] The specific biological effects are highly dependent on the structure of the individual

isomer.
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Figure 2: General mechanism of biological activity for α,β-unsaturated aldehydes.

Conclusion
The physical properties of C5H8O2 aldehydes are diverse, reflecting their varied isomeric

structures. Glutaraldehyde, as a well-studied example, demonstrates properties that make it

highly suitable for applications requiring protein cross-linking. Understanding these physical

characteristics and the experimental methods for their determination is essential for the

effective and safe use of these compounds in research and drug development. The reactivity of

the aldehyde functional group, particularly in the context of unsaturated systems, presents both

opportunities for therapeutic intervention and challenges related to potential toxicity, warranting

further investigation into the structure-activity relationships of this class of molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6219858/
https://pubmed.ncbi.nlm.nih.gov/6219858/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://wiki.anton-paar.com/en/density-and-density-measurement/
https://www.mt.com/in/en/home/applications/Application_Browse_Laboratory_Analytics/Density/density-measurement.html
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/refractive.php
https://en.wikipedia.org/wiki/Glutaraldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC2833024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2833024/
http://www.ftb.com.hr/images/pdfarticles/2004/January-March/42-51.pdf
https://www.tandfonline.com/doi/full/10.2144/04375RV01
https://www.scribd.com/doc/141653257/739-glutaraldehyde-crosslinking
https://pubmed.ncbi.nlm.nih.gov/6299648/
https://pubmed.ncbi.nlm.nih.gov/6299648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://pubmed.ncbi.nlm.nih.gov/2673948/
https://pubmed.ncbi.nlm.nih.gov/2673948/
https://www.benchchem.com/product/b1329454#physical-properties-of-c5h8o2-aldehyde
https://www.benchchem.com/product/b1329454#physical-properties-of-c5h8o2-aldehyde
https://www.benchchem.com/product/b1329454#physical-properties-of-c5h8o2-aldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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